Cas no 1805410-89-2 (2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile
• CAS No: 1805410-89-2
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4890946
• Update Time: 2025-06-09

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-6-4-5(2-3-13)9(12)14-7(6)8(10)11/h4,8H,2H2,1H3
• InChI Key： YPUNUNZCLPIFRS-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile

Professional Introduction to 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile (CAS No. 1805410-89-2)

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805410-89-2, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, a methoxy group, and an acetonitrile moiety, make it a versatile building block for medicinal chemists and materials scientists.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This property has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic areas. Recent studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, which is a critical factor in drug design. The methoxy group, on the other hand, contributes to the compound's overall electronic properties and can influence its reactivity in synthetic pathways.

The iodo substituent at the 6-position of the pyridine ring adds another layer of functional diversity. Iodine is well-known for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of heterocyclic compounds, including those with potential pharmaceutical applications. The acetonitrile group at the 5-position further enhances the compound's utility as a synthetic intermediate, providing a site for further functionalization through nucleophilic addition or substitution reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile has emerged as a valuable tool in this endeavor. For instance, researchers have leveraged its structural features to design inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential as a lead molecule for further development.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and palladium-mediated couplings, are often employed to achieve high yields and purity. The use of modern analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensures that the final product meets stringent quality standards.

The biological activity of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile has been investigated across various therapeutic domains. Notably, it has been explored as a precursor for compounds with anti-inflammatory and antimicrobial properties. The presence of multiple functional groups allows for diverse derivatization strategies, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to identify derivatives with enhanced potency and selectivity.

The compound's role in materials science is also noteworthy. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices. Researchers have investigated its potential use in the development of light-emitting diodes (LEDs) and photovoltaic cells, where its ability to absorb and emit light across specific wavelengths is highly advantageous.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-acetonitrile (CAS No. 1805410-89-2) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its structural features enable diverse synthetic applications and biological investigations, making it a cornerstone in modern chemical research. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in the discovery and development of next-generation therapeutics and advanced materials.